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Introduction
Fertirelin, a synthetic analogue of gonadotropin-releasing hormone (GnRH), is a critical tool in

the reproductive management of dairy cattle.[1] Its primary application is in the synchronization

of ovulation, enabling fixed-time artificial insemination (FTAI) and improving reproductive

efficiency in dairy herds.[2][3] These notes provide an in-depth overview of Fertirelin's

mechanism of action, detailed protocols for its use in ovulation synchronization, and a summary

of efficacy data from various studies.

Fertirelin acts as a potent GnRH agonist, binding to GnRH receptors on the pituitary

gonadotroph cells.[4] This binding stimulates the synthesis and release of two crucial

gonadotropins: luteinizing hormone (LH) and follicle-stimulating hormone (FSH).[4] The

subsequent surge in LH is responsible for inducing ovulation of dominant follicles on the

ovaries. By strategically administering Fertirelin in conjunction with prostaglandin F2α

(PGF2α), it is possible to control the follicular wave dynamics and the timing of ovulation,

thereby eliminating the need for estrus detection.

Mechanism of Action: GnRH Receptor Signaling
Upon binding to the GnRH receptor (GnRHR), a G-protein coupled receptor on pituitary

gonadotrophs, Fertirelin initiates a cascade of intracellular signaling events. This process

ultimately leads to the synthesis and release of LH and FSH. The primary signaling pathway
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involves the activation of phospholipase C (PLC), leading to the production of inositol

trisphosphate (IP3) and diacylglycerol (DAG). IP3 stimulates the release of intracellular calcium

(Ca2+), while DAG activates protein kinase C (PKC). These events trigger downstream

signaling cascades, including the mitogen-activated protein kinase (MAPK) pathway, which

ultimately results in the transcription of gonadotropin subunit genes and the secretion of LH

and FSH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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